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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B12419035 Get Quote

An In-Depth Technical Guide to ICG-Amine for Researchers and Drug Development

Professionals

Indocyanine green (ICG) and its derivatives have become indispensable tools in biomedical

research and clinical diagnostics, primarily for near-infrared (NIR) fluorescence imaging. ICG-
amine, a key derivative, incorporates a primary amine group, enabling its conjugation to

molecules of interest for targeted imaging applications. This guide provides a comprehensive

overview of ICG-amine's properties, experimental applications, and the cellular mechanisms

governing its uptake.

Core Properties of ICG-Amine
ICG-amine is a tricarbocyanine dye characterized as a near-infrared fluorescent probe. A

primary advantage of its amine functionality is the ability to bind to amino acid residues or other

carboxyl-containing molecules, often without the need for condensing agents[1].

Physicochemical and Spectral Data
Quantitative data for ICG-amine is summarized in the table below for easy reference.
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Property Value Citations

CAS Number 1686147-55-6 [2][3][4]

Molecular Weight 829.14 g/mol [3]

Molecular Formula C₅₁H₆₄N₄O₄S

Appearance
Green to dark green

solid/powder

Solubility

Soluble in DMSO, DMF,

methanol, chloroform; slightly

soluble in water

Excitation (λex) max ~785 nm

Emission (λem) max ~812 nm

Experimental Protocols: Bioconjugation
The primary amine group on ICG-amine makes it suitable for conjugation to molecules

containing carboxyl groups (e.g., via carbodiimide-mediated chemistry) or for reacting with

amine-reactive reagents after modification. A common application for ICG derivatives is the

labeling of proteins, such as antibodies, to create targeted imaging agents. Below is a

generalized protocol for the conjugation of an amine-reactive ICG derivative (e.g., ICG-NHS

ester) to a protein, which is a standard method for creating ICG-protein bioconjugates.

General Protocol for Protein Labeling with Amine-
Reactive ICG
This protocol is a composite based on standard bioconjugation techniques for amine-reactive

dyes. Optimization is recommended for specific proteins and applications.

1. Preparation of Reagents:

Protein Solution (Solution A):

The protein (e.g., an antibody) should be dissolved in a buffer free of primary amines, such

as 1X phosphate-buffered saline (PBS) at pH 7.2-7.4. If the buffer contains Tris or glycine,
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dialysis against PBS is required.

For optimal labeling, the protein concentration should be between 2-10 mg/mL.

Adjust the pH of the protein solution to 8.5 ± 0.5 using a reaction buffer like 1 M sodium

bicarbonate. This ensures that the lysine residues' primary amines are deprotonated and

reactive.

Amine-Reactive ICG Stock Solution (Solution B):

Dissolve the amine-reactive ICG derivative (e.g., ICG-NHS ester) in anhydrous dimethyl

sulfoxide (DMSO) to a concentration of 10-20 mM.

This solution should be prepared immediately before use, as the reactive ester is

susceptible to hydrolysis.

2. Conjugation Reaction:

While gently stirring, add a calculated amount of the ICG stock solution (Solution B) to the

protein solution (Solution A). A starting molar ratio of 10:1 (dye:protein) is often

recommended, but this should be optimized (e.g., trying ratios of 5:1, 15:1, and 20:1).

Allow the reaction to proceed for 30-60 minutes at room temperature, protected from light.

3. Purification of the Conjugate:

Separate the ICG-protein conjugate from unreacted, free dye.

Size-exclusion chromatography, such as a Sephadex G-25 column, is a common and

effective method.

Filtration tubes can also be used to remove excess small ICG molecules.

4. Characterization of the Conjugate:

Determine the Degree of Substitution (DOS), which is the average number of dye molecules

per protein.
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Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the

absorbance maximum of ICG (~785-800 nm).

The DOS can be calculated using the Beer-Lambert law, correcting for the dye's absorbance

at 280 nm. An optimal DOS for antibodies is typically between 2 and 10.
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Workflow for Protein Conjugation with Amine-Reactive ICG.

Cellular Uptake and Retention Mechanisms
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ICG-amine and other ICG derivatives do not target cells through a specific signaling pathway.

Instead, their accumulation in pathological tissues, particularly tumors, is governed by a

combination of physiological and cellular phenomena.

After intravenous injection, ICG rapidly binds to plasma proteins like lipoproteins. Its

accumulation in diseased tissue is largely attributed to the Enhanced Permeability and

Retention (EPR) effect. Tumors often have leaky blood vessels and poor lymphatic drainage,

causing macromolecules and ICG-protein complexes to extravasate and be retained in the

tumor microenvironment.

At the cellular level, several mechanisms contribute to ICG uptake:

Endocytosis: For sarcoma cells, the primary mechanism of ICG uptake has been identified

as clathrin-mediated endocytosis. The rate of uptake has been shown to correlate with the

proliferation rate of cancer cells.

Membrane Interaction: As an amphiphilic molecule, ICG can interact with the phospholipid

bilayer of cell membranes, which may facilitate its internalization. This can lead to its uptake

by both viable and necrotic cells.

Impaired Efflux: In certain tumor cells, such as hepatocellular carcinoma, ICG is retained due

to impaired cellular efflux pathways, including a lack of specific cell transporters that would

normally clear the dye.

Inflammatory Cell Uptake: In tumor and inflammatory environments, ICG can be taken up by

macrophages through phagocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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